N-butyl-4-(2-fluorophenoxy)-1-butanamine
Overview
Description
N-butyl-4-(2-fluorophenoxy)-1-butanamine, also known as 4-Fluorobutyrylfentanyl, is a synthetic opioid that belongs to the fentanyl family. It is a potent analgesic that is used in scientific research for its unique properties.
Mechanism of Action
N-butyl-4-(2-fluorophenoxy)-1-butanamine is a potent analgesic that acts on the mu-opioid receptors in the brain. It binds to these receptors and activates them, resulting in the inhibition of pain signals. This compound also has an effect on the dopamine receptors in the brain, which can lead to feelings of euphoria and pleasure.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It is a potent analgesic that can provide pain relief. It also has an effect on the respiratory system, causing respiratory depression. This compound can also cause sedation, dizziness, and nausea.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-butyl-4-(2-fluorophenoxy)-1-butanamine in lab experiments is its potency. It is a highly potent analgesic that can be used in small quantities. However, one of the limitations of this compound is its potential for abuse. It is a synthetic opioid that has a high potential for addiction and dependence.
Future Directions
There are several future directions for the research of N-butyl-4-(2-fluorophenoxy)-1-butanamine. One direction is to investigate its potential as a treatment for opioid addiction. Another direction is to study its effects on the immune system and inflammation. Additionally, researchers can investigate the structure-activity relationship of this compound to develop more potent and selective opioids.
Synthesis Methods
The synthesis of N-butyl-4-(2-fluorophenoxy)-1-butanamine is a complex process that involves several steps. The first step is the preparation of 4-fluorobenzonitrile, which is then reacted with butyllithium to form 4-fluorophenylbutane-2,3-dione. This intermediate is then reacted with N-butylamine to form this compound.
Scientific Research Applications
N-butyl-4-(2-fluorophenoxy)-1-butanamine is used in scientific research as a tool to study the opioid receptors in the brain. It is also used to study the pharmacological properties of opioids and their effects on the central nervous system. This compound is used in both in vitro and in vivo studies to investigate the mechanisms of action of opioids.
Properties
IUPAC Name |
N-butyl-4-(2-fluorophenoxy)butan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22FNO/c1-2-3-10-16-11-6-7-12-17-14-9-5-4-8-13(14)15/h4-5,8-9,16H,2-3,6-7,10-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVTAKQSQWPVAGF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCCCCOC1=CC=CC=C1F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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